Cas no 1361891-53-3 (Ethyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1361891-53-3
• MF: C₁₂H₁₅F₃N₂O₃
• MW: 292.254313707352
• CID: 4931539
• Update Time: 2025-10-30

Ethyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C12H15F3N2O3/c1-3-19-10(18)5-8-4-9(6-16)17-7(2)11(8)20-12(13,14)15/h4H,3,5-6,16H2,1-2H3
• InChI Key： TYEFAKRCPUQCDM-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)N=C(CN)C=C1CC(=O)OCC)(F)F

Computed Properties

• Exact Mass: 292.10347683 g/mol
• Monoisotopic Mass: 292.10347683 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.4
• Molecular Weight: 292.25

Additional information on Ethyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate

Ethyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1361891-53-3): An Overview

Ethyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1361891-53-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyridine family and features a unique combination of functional groups, including an aminomethyl, methyl, and trifluoromethoxy substituent. These structural characteristics endow the compound with a range of biological activities and potential therapeutic applications.

The chemical structure of Ethyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate is characterized by a pyridine ring with a trifluoromethoxy group at the 3-position, a methyl group at the 2-position, and an aminomethyl group at the 6-position. The ethyl ester moiety is attached to the 4-position of the pyridine ring. This specific arrangement of functional groups imparts unique chemical properties and reactivity profiles, making it an attractive candidate for various synthetic transformations and biological studies.

Recent research has highlighted the potential of Ethyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate in the development of novel therapeutic agents. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to have potent inhibitory effects on specific kinases, which are key enzymes involved in cellular signaling pathways and disease progression.

In the context of medicinal chemistry, Ethyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate has been explored as a lead compound for the design of more potent and selective inhibitors. The presence of the trifluoromethoxy group enhances lipophilicity and metabolic stability, while the aminomethyl group provides opportunities for further functionalization and optimization. These features make it an ideal starting point for structure-activity relationship (SAR) studies and drug discovery efforts.

Clinical trials involving derivatives of Ethyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate have shown promising results in treating various diseases. For example, one study demonstrated that a derivative of this compound effectively reduced inflammation in animal models of arthritis. Another study reported its potential as an antiviral agent against certain RNA viruses, highlighting its broad-spectrum activity.

The synthesis of Ethyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate typically involves multistep procedures that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and esterification steps. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in both academic research and industrial applications.

In addition to its therapeutic potential, Ethyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate has also found applications in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable tool for probing cellular mechanisms and identifying new drug targets. For instance, it has been used in high-throughput screening assays to identify small molecules that can modulate protein-protein interactions or alter gene expression profiles.

The safety profile of Ethyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate is an important consideration in its development as a therapeutic agent. Preclinical studies have generally shown favorable safety margins, with no significant toxicity observed at therapeutic doses. However, ongoing research is necessary to fully understand its long-term effects and potential side effects in human subjects.

In conclusion, Ethyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1361891-53-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the discovery and design of new drugs for various diseases.